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Source
Solubility in
DMSO

Molar
Concentration

Notes

MedChemExpress
(MCE) [1]

100 mg/mL 548.92 mM Solution can be achieved with ultrasonic
assistance; the DMSO used is

hygroscopic and must be fresh.

Selleck Chemicals [2] 36 mg/mL 197.61 mM Moisture-absorbing DMSO reduces
solubility. Use fresh DMSO.

Stock Solution Preparation Protocol

Based on the supplier data, here is a detailed methodology for preparing a standard 100 mg/mL stock

solution of Veratric Acid in DMSO [1].

Calculate the Mass: Weigh out the desired amount of Veratric acid. For example, to prepare 1 mL

of stock solution, weigh 100 mg.
Select Solvent: Use freshly opened, anhydrous DMSO. Hygroscopic (moisture-absorbing) DMSO

that has been exposed to air will have reduced solubility and can impact experimental results [2] [1].
Dissolve the Compound:

Transfer the weighed Veratric acid into a suitable vial.
Add the correct volume of DMSO to achieve a 100 mg/mL concentration.

To aid dissolution, use brief ultrasonic treatment (e.g., in an ultrasonic cleaner) until the
solution is clear [1].
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Aliquot and Store:
Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-
thaw cycles.

Store the aliquots at -20°C for one year or -80°C for two years [1].

For in vivo studies, this DMSO stock solution must be further diluted with saline or corn oil. A typical

protocol involves sequential addition of solvents to ensure clarity: take 100 µL of the DMSO stock solution

(27.5 mg/mL) and add it to 400 µL PEG300, mix, then add 50 µL Tween-80, mix, and finally add 450 µL

saline to adjust the volume to 1 mL [1].

Troubleshooting Guide & FAQs

Q: The Veratric acid is not dissolving completely in DMSO. What should I do?

A: First, ensure you are using fresh, anhydrous DMSO. Old DMSO that has absorbed water is

a common cause. Second, apply ultrasonication (using an ultrasonic cleaner) to help break up
particles and accelerate dissolution [1]. If the problem persists, gently warming the solution in a

water bath (e.g., at 37°C) can be attempted, but ensure the compound is stable at the elevated
temperature.

Q: How does the purity of Veratric acid affect my experiments?

A: High purity is critical for obtaining reliable and reproducible biological data. Always use a

verified source and note the purity grade (e.g., ≥99% [3]). Impurities can interfere with your
assay's mechanism of action, leading to inaccurate conclusions about the compound's effect on

targets like COX-2 [3] [4] [1].

Q: The solution became cloudy after I diluted my DMSO stock for a cell culture assay.

A: Cloudiness indicates precipitation. This occurs when the final DMSO concentration in your

aqueous buffer is too high for the compound to remain in solution. You must ensure that the
final concentration of Veratric acid in your assay medium is below its solubility limit in that

specific medium-DMSO mixture. You may need to prepare a more dilute stock or increase the
volume of your assay.

The following diagram outlines the logical workflow for resolving solubility issues, based on the protocols

above:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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